Cas no 178758-50-4 (methyl 4-hydroxy-2-nitro-benzoate)

• Product Name: methyl 4-hydroxy-2-nitro-benzoate
• CAS No: 178758-50-4
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD16620964
• CID: 1366660
• PubChem ID: 21082409
• Update Time: 2025-06-12

methyl 4-hydroxy-2-nitro-benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-2-nitro-, methyl ester
• methyl 4-hydroxy-2-nitrobenzoate
• methyl 4-hydroxy-2-nitro-benzoate
• DA-32451
• 178758-50-4
• Z1255452625
• SY156282
• MFCD16620964
• DTXSID20610620
• methyl4-hydroxy-2-nitrobenzoate
• AKOS026246849
• SB74237
• SCHEMBL18435
• AB7538
• CS-0448470
• EN300-135582
• 4-hydroxy-2-nitrobenzoic acid methyl ester
• XLTVRPYIMBEWNP-UHFFFAOYSA-N

• MDL： MFCD16620964
• Inchi： 1S/C8H7NO5/c1-14-8(11)6-3-2-5(10)4-7(6)9(12)13/h2-4,10H,1H3
• InChI Key： XLTVRPYIMBEWNP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 197.03241
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on methyl 4-hydroxy-2-nitro-benzoate

Methyl 4-hydroxy-2-nitro-benzoate (CAS No. 178758-50-4): A Comprehensive Overview

Methyl 4-hydroxy-2-nitro-benzoate, identified by its Chemical Abstracts Service Number (CAS No.) 178758-50-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its methyl 4-hydroxy-2-nitro-benzoate structure, has garnered attention due to its versatile applications and potential in various scientific domains.

The methyl 4-hydroxy-2-nitro-benzoate molecule consists of a benzoic acid derivative with a nitro group at the 2-position and a hydroxyl group at the 4-position, further modified by a methyl ester group. This unique structural configuration imparts distinct chemical properties that make it valuable in synthetic chemistry and as an intermediate in the synthesis of more complex molecules.

In recent years, the methyl 4-hydroxy-2-nitro-benzoate has been studied for its potential applications in pharmaceuticals. Its nitro and hydroxyl functional groups provide reactive sites that can be exploited in the development of novel therapeutic agents. For instance, researchers have explored its utility in the synthesis of derivatives that exhibit anti-inflammatory and antioxidant properties. These studies highlight the compound's significance as a building block in drug discovery.

One of the most intriguing aspects of methyl 4-hydroxy-2-nitro-benzoate is its role in material science. The compound's ability to participate in various chemical reactions makes it a valuable precursor for synthesizing polymers and advanced materials. Recent advancements in polymer chemistry have demonstrated the use of methyl 4-hydroxy-2-nitro-benzoate to create novel polymeric materials with enhanced thermal stability and mechanical strength. These developments underscore the compound's versatility beyond traditional pharmaceutical applications.

Moreover, the methyl 4-hydroxy-2-nitro-benzoate has been investigated for its environmental applications. Its reactivity allows it to be incorporated into biodegradable materials, contributing to sustainable chemistry practices. Researchers are exploring its potential use in developing eco-friendly coatings and adhesives that reduce environmental impact while maintaining high performance standards.

The synthesis of methyl 4-hydroxy-2-nitro-benzoate is another area of active research. Efficient synthetic routes are crucial for producing this compound on an industrial scale. Recent studies have focused on optimizing reaction conditions to enhance yield and purity while minimizing waste. These efforts align with global trends toward green chemistry, emphasizing sustainable and efficient production methods.

In conclusion, methyl 4-hydroxy-2-nitro-benzoate (CAS No. 178758-50-4) is a multifaceted compound with broad applications across pharmaceuticals, material science, and environmental chemistry. Its unique structural features and reactivity make it a valuable asset in scientific research and industrial processes. As research continues to uncover new possibilities, the importance of this compound is likely to grow, driving further innovation and development.